Cas no 36698-20-1 (1H-Imidazole,1-(1,1-diphenyl-2-propyn-1-yl)-)

• Product Name: 1H-Imidazole,1-(1,1-diphenyl-2-propyn-1-yl)-
• CAS No: 36698-20-1
• MF: C₁₈H₁₄N₂
• MW: 258.317163944244
• CID: 312761
• PubChem ID: 327589
• Update Time: 2025-04-19

1H-Imidazole,1-(1,1-diphenyl-2-propyn-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole,1-(1,1-diphenyl-2-propyn-1-yl)-
• 1-(1,1-diphenylprop-2-ynyl)imidazole
• 1-(1,1-diphenyl-prop-2-ynyl)-1H-imidazole
• 1H-Imidazole, 1-(1,1-diphenyl-2-propynyl)-
• AC1L70TT
• EINECS 310-130-2
• NSC303304
• 1H-IMIDAZOLE, 1-(1,1-DIPHENYL-2-PROPYN-1-YL)-
• 36698-20-1
• NS00066528
• 1-(1,1-diphenyl-2-propynyl)-1H-imidazole
• W-111696
• VG324823XU
• MLS003115782
• NSC 303304
• 1-(1,1-diphenylprop-2-yn-1-yl)-1H-imidazole
• 3,3-DIPHENYL-3-IMIDAZOL-1-YLPROPYNE
• NSC-303304
• SCHEMBL9064307
• SMR001831348
• DTXSID60190138
• MTXDFCPHZOIELM-UHFFFAOYSA-N
• BAY-D-9603
• 1-(1,1-Diphenyl-2-propyn-1-yl)-1H-imidazole
• CHEMBL2144475

• Inchi： 1S/C18H14N2/c1-2-18(20-14-13-19-15-20,16-9-5-3-6-10-16)17-11-7-4-8-12-17/h1,3-15H
• InChI Key： MTXDFCPHZOIELM-UHFFFAOYSA-N
• SMILES： N1(C=NC=C1)C(C#C)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 258.11582
• Monoisotopic Mass: 258.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Density: 1
• Boiling Point: 392.4°Cat760mmHg
• Flash Point: 191.1°C
• Refractive Index: 1.577
• PSA: 17.82